Cas no 10208-67-0 (3,7,11-Trimethyldodeca-1,10-diene-3,7-diol)
10208-67-0 structure
Product Name:3,7,11-Trimethyldodeca-1,10-diene-3,7-diol
CAS No:10208-67-0
MF:C15H28O2
MW:240.381625175476
CID:185666
Update Time:2024-02-29
3,7,11-Trimethyldodeca-1,10-diene-3,7-diol Chemical and Physical Properties
Names and Identifiers
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- 1,10-Dodecadiene-3,7-diol,3,7,11-trimethyl- (8CI,9CI)
- Caparrapidiol(7CI)
- 3,7,11-Trimethyl-1,10-dodecadiene-3,7-diol
- Caparrapidiol
- 3,7,11-Trimethyldodeca-1,10-diene-3,7-diol
-
- Inchi: 1S/C15H28O2/c1-6-14(4,16)11-8-12-15(5,17)10-7-9-13(2)3/h6,9,16-17H,1,7-8,10-12H2,2-5H3
- InChI Key: WNMPAKAQHSXIKK-UHFFFAOYSA-N
- SMILES: OC(C)(CC/C=C(\C)/C)CCCC(C=C)(C)O
Computed Properties
- Exact Mass: 240.209
- Monoisotopic Mass: 240.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 3.287
3,7,11-Trimethyldodeca-1,10-diene-3,7-diol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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